6-Aminochroman-4-one
Cat. No. B179822
M. Wt: 163.17 g/mol
InChI Key: BBARYAQCKDIKIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][OH:19].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][c:6]2[c:11]([cH:12][cH:13]1)[O:10][CH2:9][CH2:8][C:7]2=[O:14].[NH2:15][NH2:16]>>[NH2:1][c:4]1[cH:5][c:6]2[c:11]([cH:12][cH:13]1)[O:10][CH2:9][CH2:8][C:7]2=[O:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CCO
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
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O=C1CCOc2ccc([N+](=O)[O-])cc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
NN
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
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Nc1ccc2c(c1)C(=O)CCO2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
